Cas no 17139-96-7 (Phenol, 2-methoxy-,1-(hydrogen sulfate), calcium salt (2:1))

Phenol, 2-methoxy-,1-(hydrogen sulfate), calcium salt (2:1) structure
17139-96-7 structure
Product Name:Phenol, 2-methoxy-,1-(hydrogen sulfate), calcium salt (2:1)
CAS No:17139-96-7
MF:C14H14CaO10S2
MW:446.462961673737
CID:122122
Update Time:2024-01-24

Phenol, 2-methoxy-,1-(hydrogen sulfate), calcium salt (2:1) Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-methoxy-,1-(hydrogen sulfate), calcium salt (2:1)
    • CALCIUM GUAIACOLSULFONATE
    • calcium,(2-hydroxyphenoxy)methanesulfonate
    • calcium(2+) bis(2-hydroxyphenoxymethanesulfonate)
    • CALCIUM GUAIACOSULFONATE
    • Inchi: 1S/2C7H8O5S.Ca/c2*1-12-5-3-2-4-6(7(5)8)13(9,10)11;/h2*2-4,8H,1H3,(H,9,10,11);/q;;+2/p-2
    • InChI Key: NAEMJSCYKBZEFJ-UHFFFAOYSA-L
    • SMILES: C1(S([O-])(=O)=O)C=CC=C(OC)C=1O.C1(S([O-])(=O)=O)C=CC=C(OC)C=1O.[Ca+2]

Computed Properties

  • Exact Mass: 445.96500
  • Monoisotopic Mass: 445.965429
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 229
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 190

Experimental Properties

  • Density: g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 190.08000
  • LogP: 2.77140

Phenol, 2-methoxy-,1-(hydrogen sulfate), calcium salt (2:1) Pricemore >>

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